Cas no 306935-61-5 ([3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1))

• Product Name: [3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1)
• CAS No: 306935-61-5
• MF: C₆H₄N₄O₇
• MW: 244.118560791016
• CID: 300122
• PubChem ID: 2729281
• Update Time: 2025-04-19

[3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

• [3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1)
• 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic acid,hydrate
• [3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid,monohydrate (9CI)
• 3,3'-Bi-1,2,5-oxadiazole-4,4'-dicarboxylic acid hydrate
• HMS561O01
• OR0335
• 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic acid;hydrate
• FT-0614044
• 3,3'-bi(1,2,5-oxadiazole)-4,4'-dicarboxylic acid hydrate
• 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate
• [3,3'-Bi(1,2,5-oxadiazole)]-4,4'-dicarboxylicacidhydrate
• 3,3'-Dicarboxy-4,4'-difurazan hydrate
• AKOS030508118
• DTXSID80369586
• 306935-61-5
• [3,3'-Bi(1,2,5-oxadiazole)]-4,4'-dicarboxylic acid hydrate

• Inchi： 1S/C6H2N4O6.H2O/c11-5(12)3-1(7-15-9-3)2-4(6(13)14)10-16-8-2;/h(H,11,12)(H,13,14);1H2
• InChI Key： OMFMIYNFQKXRRJ-UHFFFAOYSA-N
• SMILES： O1N=C(C(=O)O)C(C2C(C(=O)O)=NON=2)=N1.O

Computed Properties

• Exact Mass: 244.00800
• Monoisotopic Mass: 244.00799848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Melting Point: 182-184
• PSA: 161.67000
• LogP: -0.54830

[3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1) Security Information

• Hazard Statement： Irritant
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38